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Compound of Interest

Compound Name: 6-Methyl-1-heptanol

cat. No.: B128184

An In-depth Technical Guide to the Physicochemical Properties of 6-Methyl-1-heptanol:
Boiling and Melting Point Analysis

Introduction to 6-Methyl-1-heptanol

6-Methyl-1-heptanol, also known as isooctyl alcohol, is a primary alcohol characterized by a
heptane backbone with a methyl group at the sixth carbon and a hydroxyl group at the first
carbon position.[1][2] Its molecular formula is CsH1sO, and it has a molecular weight of
approximately 130.23 g/mol .[1][2][3] As an aliphatic alcohol, its physical properties are dictated
by the interplay of its hydroxyl functional group and its branched alkyl chain.

A thorough understanding of its fundamental thermophysical properties, specifically the boiling
and melting points, is critical for professionals in research and drug development. These
parameters are not mere data points; they govern the substance's behavior under various
conditions, directly influencing its application in purification processes like distillation, its
efficacy as a solvent, and its stability in chemical formulations. This guide provides a detailed
examination of the molecular factors influencing these properties and outlines rigorous
protocols for their experimental determination.

Molecular Structure and Its Influence on Physical
Properties

The physical characteristics of 6-Methyl-1-heptanol are a direct consequence of its molecular
structure and the resulting intermolecular forces.
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» Hydrogen Bonding: The presence of the terminal hydroxyl (-OH) group is the most significant
structural feature. It allows 6-Methyl-1-heptanol molecules to act as both hydrogen bond
donors and acceptors. This strong intermolecular force requires substantial energy to
overcome, leading to a significantly higher boiling point compared to alkanes or ethers of
similar molecular weight.

e Van der Waals Forces: The Cs alkyl chain contributes to London dispersion forces, a type of
van der Waals force. The strength of these forces is proportional to the surface area of the
molecule.

» Effect of Branching: The methyl group at the 6-position introduces branching. Compared to
its straight-chain isomer, 1-octanol, this branching reduces the effective surface area
available for intermolecular contact. This disruption slightly weakens the van der Waals
forces, which typically results in a lower boiling point than the straight-chain equivalent.
However, the dominant force remains hydrogen bonding. The branching can also disrupt
efficient crystal lattice formation, often leading to a significantly lower melting point.

Molecule A: 6-Methyl-1-heptanol Molecule B: 6-Methyl-1-heptanol
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@ l Assemble Distillation Apparatus l l ‘Add 6-Methyl-1-heptanol l Apply Gentle, Controlled Heat l l Record Temperature at First Distillate l l Record Stable Boiling Temperature l @

[ Position Thermometer Correctly | | Add Boiling Chips | | Monitor for First Vapor Condensation | | Observe for Stable Temperature Plateau| | Record Ambient Pressure
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Start: Solid Sample

Freeze and powder the
6-Methyl-1-heptanol sample

i

Pack sample into
a capillary tube (2-3 mm)

'

Place in low-temperature
melting point apparatus

'

Warm slowly
(1-2 °C / minute)

i

Observe and Record T'1
(First liquid appears)

i

Observe and Record T2
(All solid melts)

Result: Melting Range (T1-T2)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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